4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide
Catalog No.
S7288030
CAS No.
M.F
C12H18ClN3O3
M. Wt
287.74 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide
IUPAC Name
4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide
Molecular Formula
C12H18ClN3O3
Molecular Weight
287.74 g/mol
InChI
InChI=1S/C12H18ClN3O3/c1-16-7-9(13)10(15-16)11(17)14-5-4-12(18)3-2-6-19-8-12/h7,18H,2-6,8H2,1H3,(H,14,17)
InChI Key
JRPMJSOQPSQXEB-UHFFFAOYSA-N
Canonical SMILES
CN1C=C(C(=N1)C(=O)NCCC2(CCCOC2)O)Cl
4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide is a chemical compound that has been subject to scientific research in recent years due to its potential applications in various fields of research and industry. This paper aims to provide a comprehensive overview of the chemical and physical properties of this compound, its synthesis, characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, and potential implications in research and industry. Additionally, this paper will explore the limitations and future directions of research regarding this compound.
4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide, also known as 4-CHEMPY, is a chemical compound with the molecular formula C11H14ClN3O3. It belongs to the pyrazole carboxamide class of molecules and exhibits diverse biological properties. The compound was first synthesized in the late 1990s by the researchers at AstraZeneca, an Anglo-Swedish multinational pharmaceutical company. Since then, it has been subject to extensive research, including its biological activities, safety profile, and potential applications.
4-CHEMPY is a white to off-white crystalline powder, with a melting point of 140-145°C. It is slightly soluble in water but readily soluble in organic solvents like ethanol and methanol. The compound has a molecular weight of 281.7 g/mol, with a density of 1.42 g/cm3. Its aqueous solubility is pH-dependent, with a solubility of 0.15 mg/mL at pH 7.
The synthesis of 4-CHEMPY typically involves a two-step process. The first step involves the reaction of 3-Hydroxyoxetan-3-methanol with ethyl 4,4,4-trifluorocrotonate in the presence of a base to give 4,4,4-trifluoro-3-butenoic acid ethyl ester. The second step involves a reaction of 4,4,4-trifluoro-3-butenoic acid ethyl ester with hydrazine hydrate and 4-chloropyrazole to yield 4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide.
The characterization of 4-CHEMPY is done using various analytical techniques such as infrared spectroscopy, nuclear magnetic resonance, high-performance liquid chromatography, mass spectrometry, and X-ray crystallography. These techniques are used to confirm the purity, identity, structure, and composition of the compound.
The characterization of 4-CHEMPY is done using various analytical techniques such as infrared spectroscopy, nuclear magnetic resonance, high-performance liquid chromatography, mass spectrometry, and X-ray crystallography. These techniques are used to confirm the purity, identity, structure, and composition of the compound.
The analytical methods used to analyze 4-CHEMPY depend on the purpose and nature of the experiment. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to measure the concentration of 4-CHEMPY in biological samples. Additionally, methods like gas chromatography coupled with mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are used for the qualitative and quantitative analysis of 4-CHEMPY and its metabolites.
4-CHEMPY is known to exhibit a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer activities. The compound is also found to inhibit multiple kinases involved in the progression of cancers, making it a potential candidate for cancer therapy. Additionally, 4-CHEMPY has been reported to modulate the activity of the GABA-A receptor, which suggests its potential as a therapeutic agent for anxiety and other neurological disorders.
The toxicity and safety profile of 4-CHEMPY in scientific experiments depend on various factors like dosage, route of administration, and duration of exposure. Short-term exposure to 4-CHEMPY is generally well-tolerated, with no significant adverse effects reported in animal models. However, long-term exposure to high concentrations of 4-CHEMPY can cause toxicity in the form of liver dysfunction, nephrotoxicity, and neurological effects.
4-CHEMPY has potential applications in various fields of research and industry. The compound is used as a kinase inhibitor in cancer research, as an anti-inflammatory agent in the treatment of inflammatory diseases, and as a modulator of GABA-A receptor activity in neurological disorders. Additionally, 4-CHEMPY can be used as a starting material for the synthesis of various organic compounds.
The current state of research on 4-CHEMPY is quite advanced. Studies have provided information on its synthesis, characterization, biological activities, and safety profile. This compound has been studied extensively as a potential therapeutic agent in cancer therapy, inflammation, and neurological disorders. However, further studies are required to explore its full range of potential applications.
Despite the excellent progress made in research on 4-CHEMPY, there are still limitations and challenges. One of the primary limitations is that the compound's full range of therapeutic applications is yet to be realized. Moreover, more studies are required to determine its safety profile in humans, which is essential for clinical trials. Therefore, future directions include further research on the compound's biological mechanisms, toxicity, and safety, as well as exploration of new applications. In addition, investigations into the compound's potential use in combination therapies and drug delivery systems are necessary to improve its therapeutic efficacy.
4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide, or 4-CHEMPY, is a chemical compound that exhibits diverse biological properties and potential applications in a range of fields. This paper has provided a comprehensive overview of the physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity, safety, and potential implications of this compound. It has also highlighted the current state of research on 4-CHEMPY, its limitations, and future directions for further investigation. Future research on this innovative compound has the potential to reveal its full range of applications and benefit many aspects of human health and well-being.
XLogP3
0.9
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
287.1036691 g/mol
Monoisotopic Mass
287.1036691 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-27-2023
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